Cas no 64090-54-6 (3H-benzoeindole-1-carboxylic acid)

3H-Benzoeindole-1-carboxylic acid is a heterocyclic organic compound featuring a fused indole and benzoic acid structure. Its unique scaffold makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The carboxylic acid moiety offers versatile reactivity for derivatization, enabling the formation of amides, esters, or other functionalized derivatives. This compound exhibits potential applications in medicinal chemistry due to its rigid aromatic framework, which can enhance binding affinity in target interactions. Its stability and well-defined synthetic route further support its utility in research and industrial settings. Proper handling and storage under inert conditions are recommended to maintain purity and reactivity.

3H-benzoeindole-1-carboxylic acid structure

64090-54-6 structure

Product Name:3H-benzoeindole-1-carboxylic acid

CAS No:64090-54-6

MF:C₁₃H₉NO₂

MW:211.216063261032

CID:1115297

PubChem ID:12350072

Update Time:2025-05-20

3H-benzoeindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3H-Benz[e]indole-1-carboxylic acid
- 3H-benzoeindole-1-carboxylic acid
- 3H-benzo[e]indole-1-carboxylicacid
- EN300-10841719
- 3H-benzo[e]indole-1-carboxylic acid
- SCHEMBL11740450
- 64090-54-6
- Inchi： 1S/C13H9NO2/c15-13(16)10-7-14-11-6-5-8-3-1-2-4-9(8)12(10)11/h1-7,14H,(H,15,16)
- InChI Key： DUMWDZJJXCWQTK-UHFFFAOYSA-N
- SMILES： OC(C1=CNC2C=CC3C=CC=CC=3C=21)=O

Computed Properties

Exact Mass: 211.06337
Monoisotopic Mass: 211.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 53.1Å²

Experimental Properties

PSA: 53.09

3H-benzoeindole-1-carboxylic acid Pricemore >>

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Enamine	EN300-10841719-0.05g	3H-benzo[e]indole-1-carboxylic acid	64090-54-6	95%	0.05g	$524.0	2023-10-27
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